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Compound of Interest

Compound Name: 7-Fluoro-2-tetralone

Cat. No.: B1366250

An In-depth Technical Guide on the Physical Properties of 7-Fluoro-2-tetralone

This technical guide is intended for researchers, scientists, and drug development
professionals, providing a focused overview of the known physical properties of 7-Fluoro-2-
tetralone, specifically its melting and boiling points.

Compound Overview

7-Fluoro-2-tetralone (CAS RN: 29419-15-6) is a fluorinated bicyclic ketone. The introduction
of a fluorine atom to the tetralone scaffold can significantly alter its electronic properties,
lipophilicity, and metabolic stability, making it a molecule of interest in synthetic and medicinal
chemistry. It is an isomer of the more commonly cited 7-Fluoro-1-tetralone. Distinguishing
between these isomers is critical for accurate research and development.

Physical Properties

The available quantitative data for the physical properties of 7-Fluoro-2-tetralone are
summarized below.
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Property Value Source
Molecular Formula C10HsFO N/A
Molecular Weight 164.18 g/mol N/A
CAS Number 29419-15-6 N/A
Boiling Point 265.5 £ 40.0 °C at 760 mmHg [11121[3]
Melting Point Not Available [2]
Density 1.199 g/cm3 [2]

Note: The melting point for 7-Fluoro-2-tetralone is not consistently reported in publicly
available databases, where it is often listed as "N/A".[2] This may suggest the compound is a
liquid at room temperature or that this specific data has not been widely published.

Experimental Protocols

While specific experimental procedures for the determination of 7-Fluoro-2-tetralone's
physical properties are not detailed in the cited literature, standard laboratory methodologies
would be applied.

Melting Point Determination

A standard technique for determining the melting point of a solid organic compound is using a
capillary melting point apparatus.

o Sample Preparation: A small amount of the dried, purified solid is finely powdered and
packed into a capillary tube to a height of 2-3 mm.

o Measurement: The capillary tube is placed in the heating block of a melting point apparatus.

o Observation: The temperature is raised at a controlled rate. The melting point is recorded as
a range, from the temperature at which the first drop of liquid appears to the temperature at
which the entire sample is liquid.

Boiling Point Determination
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The boiling point is typically determined via distillation or using a micro-method for smaller
guantities.

e Apparatus Setup: For distillation, the compound is placed in a round-bottom flask with a
distillation head, condenser, and a calibrated thermometer. The thermometer bulb should be
positioned just below the side arm of the distillation head.

o Heating: The flask is heated gently.

o Measurement: The boiling point is the temperature at which the vapor and liquid are in
equilibrium, observed as the stable temperature at which the liquid actively boils and
condenses on the thermometer. The atmospheric pressure is also recorded, as boiling point
IS pressure-dependent.

Physicochemical Analysis Workflow

The following diagram illustrates a logical workflow for the comprehensive physicochemical
characterization of a chemical compound such as 7-Fluoro-2-tetralone.
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Logical workflow for physicochemical analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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